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Compound of Interest

Compound Name: PW0729

Cat. No.: B15608950 Get Quote

The proper disposal of any chemical substance, including products identified as PW0729, is a

critical component of laboratory safety and environmental responsibility. The designation

"PW0729" appears to be a product identifier rather than a specific chemical name, as

evidenced by its association with various commercial products such as wood fillers, solvent

cements, and flushing fluids. Therefore, the first and most crucial step is to identify the specific

product you are using and consult its accompanying Safety Data Sheet (SDS) for detailed

disposal instructions.

General Procedures for Chemical Waste Disposal in
a Laboratory Setting
All chemical waste is considered hazardous and must be managed according to strict

guidelines to ensure the safety of laboratory personnel and the protection of the environment.

[1] Under no circumstances should hazardous waste be disposed of down the drain.[1][2]

Step 1: Identification and Classification

Identify the chemical waste and classify its hazards (e.g., flammable, corrosive, toxic,

reactive).[2] This information is readily available in the product's SDS.

Step 2: Segregation of Waste

Different types of chemical waste must be kept separate to prevent dangerous reactions.[2]

For example, acids and bases should never be mixed.
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Step 3: Use of Compatible Containers

Chemical waste must be stored in containers that are compatible with the material they hold.

[1][2] The containers should be in good condition, with no leaks or cracks, and must be kept

closed except when adding waste.[1]

Step 4: Proper Labeling

All waste containers must be clearly labeled with "Hazardous Waste," the complete chemical

name(s) of the contents, and the date the waste was first added to the container.[1][2]

Chemical abbreviations or formulas are not acceptable.[1]

Step 5: Storage

Store waste containers in a designated, well-ventilated area, away from sources of ignition.

Secondary containment should be used to catch any potential leaks.[1][2]

Step 6: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed

hazardous waste disposal company to schedule a pickup.[1][3]

Disposal Considerations for Products Labeled "729"
The following table summarizes the hazards and general disposal considerations for various

products identified with "729" in their name, based on their Safety Data Sheets. This highlights

the importance of consulting the specific SDS for the product in use.
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Product Name Primary Hazards
General Disposal
Considerations

Plasticwood Latex Wood Filler Irritant

Dispose of in accordance with

local, state, and federal

regulations. Not expected to

be a hazardous waste.

WELD-ON 729 (CPVC Solvent

Cement)

Highly flammable liquid and

vapor, Harmful if swallowed,

Causes skin and eye irritation,

Suspected carcinogen

Dispose of in a licensed

hazardous-waste disposal

facility. Do not allow to enter

drains or watercourses.

DECARBITE® (Sodium

Hydroxide)

Corrosive (causes severe skin

burns and eye damage),

Harmful if swallowed or inhaled

Dispose of in accordance with

all applicable federal, state,

and local environmental

regulations.[4] Neutralization

may be required before

disposal.

729 Premium Flushing Fluid

May be fatal if swallowed and

enters airways, Combustible

liquid

Dispose of contents and

container in accordance with

all local, regional, national and

international regulations.[5]

Experimental Workflow for Chemical Disposal
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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